5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H12BrNO3/c1-19-13-7-2-9(15)8-12(13)14(18)16-10-3-5-11(17)6-4-10/h2-8,17H,1H3,(H,16,18)
• InChI Key: BUVZTAQNHKMTQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=C(C=C2)O
• Molecular Formula: C14H12BrNO3
• Molecular Weight: 322.15 g/mol

Description

5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide, also known as Bromo-THPA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide exerts its therapeutic effects by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is involved in various cellular processes, including cell growth and survival. By inhibiting HSP90, 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide can induce cell death in cancer cells and reduce inflammation in immune cells.
Biochemical and Physiological Effects:
5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide has been shown to have various biochemical and physiological effects, including reducing the expression of pro-inflammatory cytokines, inducing apoptosis in cancer cells, and increasing dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide in lab experiments is that it has shown promising results in animal models of various diseases. Additionally, 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide has a relatively simple synthesis method and can be easily purified. However, one limitation of using 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential.

Future Directions

Future research on 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide could focus on further elucidating its mechanism of action, as well as testing its therapeutic potential in clinical trials. Additionally, studies could investigate the potential of combining 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide with other therapeutic agents to enhance its efficacy. Finally, research could explore the use of 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide in other disease models beyond cancer, inflammatory disorders, and neurological disorders.

Synthesis Methods

5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide can be synthesized using a reaction between 5-bromo-2-methoxybenzoic acid and 4-aminophenol in the presence of a coupling agent. The resulting compound can be purified using column chromatography.

Scientific Research Applications

5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammatory disorders, and neurological disorders. Studies have shown that 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide can inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, 5-bromo-N-(4-hydroxyphenyl)-2-methoxybenzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.